Cas no 1350300-89-8 (6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate)

• Product Name: 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate
• CAS No: 1350300-89-8
• MF: C₁₈H₁₈ClN₃O₄
• MW: 375.806223392487
• CID: 4827512
• Update Time: 2025-06-12

6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 6-BENZYL 4-ETHYL 2-CHLORO-7,8-DIHYDROPYRIDO[4,3-D]PYRIMIDINE-4,6(5H)-DICARBOXYLATE
• 6-Benzyl 4-ethyl 2-chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine-4,6-dicarboxylate
• 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate

• Inchi： 1S/C18H18ClN3O4/c1-2-25-16(23)15-13-10-22(9-8-14(13)20-17(19)21-15)18(24)26-11-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3
• InChI Key： PDIDPGOWDWQTLZ-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)OCC)=C2C(CCN(C(=O)OCC3C=CC=CC=3)C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 501
• XLogP3: 3
• Topological Polar Surface Area: 81.6

Additional information on 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate

Research Briefing on 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate (CAS: 1350300-89-8)

In recent years, the compound 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate (CAS: 1350300-89-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its pyrido[4,3-D]pyrimidine core, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The unique structural features of this molecule, including the presence of benzyl and ethyl ester groups, as well as a chloro substituent, make it a versatile scaffold for further chemical modifications aimed at drug discovery and development.

Recent studies have focused on the synthetic pathways and optimization strategies for producing 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel one-pot synthesis method that significantly reduces the number of steps required to obtain this compound, thereby improving its scalability for industrial applications. The study reported a yield of 78% under optimized conditions, with HPLC purity exceeding 98%. This advancement is particularly relevant for researchers working on large-scale production of derivatives for biological screening.

The pharmacological potential of this compound has been explored in several recent investigations. Molecular docking studies have suggested that the pyrido[4,3-D]pyrimidine core of 1350300-89-8 may interact with various kinase domains, particularly those involved in cancer pathways. Preliminary in vitro testing against a panel of 60 human cancer cell lines (NCI-60) showed moderate activity against certain leukemia and breast cancer cell lines, with IC50 values ranging from 15-25 μM. These findings, published in Bioorganic & Medicinal Chemistry Letters, have sparked interest in developing more potent analogs through structural modifications of the parent compound.

From a chemical biology perspective, researchers have utilized 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate as a versatile building block for creating diverse chemical libraries. A 2024 study in ACS Combinatorial Science demonstrated its application in generating over 200 structurally diverse analogs through parallel synthesis techniques. The resulting compounds were screened against various biological targets, leading to the identification of several hits with activity against protein kinases and epigenetic regulators. This approach highlights the compound's value in medicinal chemistry campaigns aimed at hit identification and lead optimization.

Recent advancements in analytical characterization of 1350300-89-8 have provided deeper insights into its physicochemical properties. A comprehensive study published in the Journal of Pharmaceutical and Biomedical Analysis employed advanced techniques including LC-MS/MS, NMR spectroscopy, and X-ray crystallography to fully characterize the compound. These analyses confirmed the proposed structure and revealed important information about its stability under various pH conditions and its potential degradation pathways, which are crucial considerations for formulation development.

Looking forward, the research community continues to explore new applications for this compound. Current investigations focus on its potential as a precursor for PET radiotracer development, given the presence of the chlorine atom that could be replaced with fluorine-18. Additionally, several research groups are examining its utility in PROTAC (Proteolysis Targeting Chimera) design, where the pyrido[4,3-D]pyrimidine core could serve as a ligand for E3 ubiquitin ligases. These emerging applications suggest that 6-Benzyl 4-ethyl 2-chloro-7,8-dihydropyrido[4,3-D]pyrimidine-4,6(5H)-dicarboxylate will remain an important compound of interest in chemical biology and drug discovery research in the coming years.